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Introduction
Methomyl-d3 is the deuterated form of Methomyl, a broad-spectrum carbamate insecticide.[1]

In analytical chemistry, particularly in quantitative analysis using gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), Methomyl-d3
serves as an ideal internal standard for the precise quantification of its non-labeled counterpart,

Methomyl.[2] Its utility stems from the principle of isotope dilution mass spectrometry, where the

near-identical physicochemical properties to the analyte ensure it behaves similarly during

sample preparation and analysis, while its distinct mass allows for separate detection.[3] This

guide provides a comprehensive overview of the chemical properties, structure, and key

analytical methodologies related to Methomyl-d3.

Chemical Properties and Structure
Methomyl-d3 is a white solid at room temperature.[2] The key physicochemical properties of

Methomyl-d3 are summarized in the table below, providing a consolidated reference for
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researchers.

Property Value Reference(s)

CAS Number 1398109-07-3 [2]

Formal Name

N-[[(methyl-d3-

amino)carbonyl]oxy]-

ethanimidothioic acid, methyl

ester

Molecular Formula C₅H₇D₃N₂O₂S

Formula Weight 165.2 g/mol

Appearance Solid

Solubility
Slightly soluble in Chloroform

and Methanol

Storage Temperature -20°C ---

Purity (Deuteration) ≥99% deuterated forms (d₁-d₃)

SMILES
CC(SC)=NOC(NC([2H])([2H])

[2H])=O

InChI

InChI=1S/C5H10N2O2S/c1-

4(10-3)7-9-5(8)6-2/h1-3H3,

(H,6,8)/i2D3

InChIKey
UHXUZOCRWCRNSJ-

BMSJAHLVSA-N

Below is a two-dimensional representation of the Methomyl-d3 chemical structure, highlighting

the position of the three deuterium atoms on the methylamino group.
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1. Sample Collection
(e.g., Vegetable Homogenate)

2. Internal Standard Spiking
(Add known amount of Methomyl-d3)

3. Extraction
(e.g., QuEChERS with Acetonitrile)

4. d-SPE Cleanup
(Remove Matrix Interferences)

5. LC Separation
(C18 Column)

6. MS/MS Detection
(MRM Mode)

7. Data Analysis
(Calculate Area Ratios)

8. Final Concentration
(Quantify Methomyl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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